4-Chloro-2,3-dioxo-2,3-dihydro-1H-indole-5-carboxylic acid

• CAS No.: 828252-08-0
• Molecular Formula: C9H4ClNO4
• Molecular Weight: 225.58 g/mol
• IUPAC Name: 4-chloro-2,3-dioxo-1H-indole-5-carboxylic acid
• InChI: InChI=1S/C9H4ClNO4/c10-6-3(9(14)15)1-2-4-5(6)7(12)8(13)11-4/h1-2H,(H,14,15)(H,11,12,13)
• InChI Key: VSSMCTBFJZLMGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1C(=O)O)Cl)C(=O)C(=O)N2

Description

4-Chloro-2,3-dioxo-2,3-dihydro-1H-indole-5-carboxylic acid is a useful research compound. Its molecular formula is C9H4ClNO4 and its molecular weight is 225.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-chloro-4-[(-2-(hydroxyimino)ethanoyl)amino]benzoic acid (300 mg, 1.24 mmol) was dissolved in concentrated sulfuric acid (5 mL). It was stirred at 80° C. for 3 h. The reaction mixture was cooled to rt, poured into ice water and it was extracted twice with ethylacetate. The title compound was obtained as an orange solid (256 mg, 92%) containing 12% of the regioisomer (6-chloro-2,3-dioxoindoline-5-carboxylic acid).